Cas no 1247857-74-4 (1-(4-Chlorophenyl)butane-1-sulfonamide)

• Product Name: 1-(4-Chlorophenyl)butane-1-sulfonamide
• CAS No: 1247857-74-4
• MF: C₁₀H₁₄ClNO₂S
• MW: 247.74166059494
• CID: 5282021
• Update Time: 2025-06-08

1-(4-Chlorophenyl)butane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)butane-1-sulfonamide
• Benzenemethanesulfonamide, 4-chloro-α-propyl-
• 1-(4-Chlorophenyl)butane-1-sulfonamide

• Inchi： 1S/C10H14ClNO2S/c1-2-3-10(15(12,13)14)8-4-6-9(11)7-5-8/h4-7,10H,2-3H2,1H3,(H2,12,13,14)
• InChI Key： SLFUNIIZVHDJEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CCC)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 278
• XLogP3: 2.3
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(4-Chlorophenyl)butane-1-sulfonamide

Professional Introduction to 1-(4-Chlorophenyl)butane-1-sulfonamide (CAS No. 1247857-74-4)

1-(4-Chlorophenyl)butane-1-sulfonamide, a compound with the chemical identifier CAS No. 1247857-74-4, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This sulfonamide derivative, characterized by its unique structural motif, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents.

The molecular structure of 1-(4-Chlorophenyl)butane-1-sulfonamide consists of a butyl chain substituted with a sulfonamide group at one end and a chlorophenyl ring at the other. This configuration imparts specific physicochemical properties that make it a valuable scaffold for drug discovery. The presence of the sulfonamide moiety is particularly noteworthy, as it is a well-documented pharmacophore in many approved drugs, contributing to interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on sulfonamide derivatives due to their versatility in modulating biological pathways. The chlorophenyl group in 1-(4-Chlorophenyl)butane-1-sulfonamide adds an additional layer of complexity, influencing both the electronic distribution and steric environment of the molecule. These factors are critical in determining its binding affinity and selectivity towards biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. For instance, studies have suggested that sulfonamide derivatives can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in 1-(4-Chlorophenyl)butane-1-sulfonamide may contribute to its ability to interact with key proteins involved in these pathological processes. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high accuracy, facilitating the design of more effective derivatives.

The synthesis of 1-(4-Chlorophenyl)butane-1-sulfonamide presents an intriguing challenge for organic chemists. The introduction of both the sulfonamide and chlorophenyl groups requires careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have significantly improved the efficiency of these processes. These innovations not only enhance the scalability of production but also open new avenues for structural diversification.

Evaluation of the pharmacokinetic profile is another critical step in assessing the potential therapeutic value of 1-(4-Chlorophenyl)butane-1-sulfonamide. Parameters such as solubility, stability, and metabolic clearance are crucial determinants of its bioavailability and duration of action. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled researchers to thoroughly characterize these properties.

In clinical settings, the development of novel drugs often involves rigorous testing to establish safety and efficacy. Preclinical studies using 1-(4-Chlorophenyl)butane-1-sulfonamide have provided preliminary evidence supporting its potential as a therapeutic agent. These studies typically involve in vitro assays to assess target interaction followed by in vivo models to evaluate systemic effects. The integration of these data provides a comprehensive understanding of the compound's biological activity.

The role of computational modeling in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in predicting how 1-(4-Chlorophenyl)butane-1-sulfonamide interacts with biological targets at an atomic level. By comparing different derivatives based on their predicted binding affinities, researchers can prioritize candidates for further experimental validation. This approach has significantly reduced the time and cost associated with traditional trial-and-error methods.

The future direction for research on 1-(4-Chlorophenyl)butane-1-sulfonamide is promising, with several exciting avenues yet to be explored. One particularly intriguing area is the exploration of its analogs—molecules that retain key structural features but with variations that may enhance potency or reduce side effects. The synthesis and characterization of these derivatives will be essential in refining their therapeutic potential.

In conclusion, 1-(4-Chlorophenyl)butane-1-sulfonamide (CAS No. 1247857-74-4) stands out as a compelling candidate for further investigation in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic and analytical techniques, position it as a valuable tool for developing novel therapeutics. As our understanding of biological pathways continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases.